Cas no 26454-75-1 ()
structure
Product Name:
CAS No:26454-75-1
MF:C6H5BrO2
MW:189.006701231003
CID:6771758
PubChem ID:10888713
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C6H5BrO2/c1-4-2-5(7)3-9-6(4)8/h2-3H,1H3
- InChI Key: YNSFWEGTKPQDSF-UHFFFAOYSA-N
- SMILES: BrC1=COC(C(C)=C1)=O
Computed Properties
- Exact Mass: 187.94729g/mol
- Monoisotopic Mass: 187.94729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26.3Ų
Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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